Cas no 1447962-18-6 (3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole)

• Product Name: 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole
• CAS No: 1447962-18-6
• MF: C₁₀H₉BrFNO₂
• MW: 274.086365461349
• CID: 5150993
• Update Time: 2025-06-22

3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole

• Inchi： 1S/C10H9BrFNO2/c11-10-5-9(15-13-10)6-14-8-3-1-7(12)2-4-8/h1-4,9H,5-6H2
• InChI Key： KGJFCPZSZRSTPT-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(F)C=C2)CC(Br)=N1

Additional information on 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole

Introduction to 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole (CAS No. 1447962-18-6) and Its Recent Applications in Chemical Biology

The compound 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole (CAS No. 1447962-18-6) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic molecule, characterized by its brominated isoxazole core and fluoro-substituted phenoxymethyl side chain, has garnered considerable attention due to its structural versatility and potential biological activity. The unique combination of functional groups in this compound makes it a valuable scaffold for further derivatization and exploration of its pharmacokinetic and pharmacodynamic properties.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting various biological pathways. Among these, isoxazole derivatives have emerged as promising candidates due to their ability to modulate enzyme activity and receptor binding. The presence of a bromine atom at the 3-position of the isoxazole ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which can be exploited for further functionalization. Additionally, the 4-fluoro-substituted phenoxymethyl group introduces both lipophilicity and metabolic stability, critical factors for drug-like properties.

One of the most compelling aspects of 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole is its potential application in the inhibition of kinases and other enzyme targets involved in cancer progression. Kinases are pivotal enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. Preclinical studies have demonstrated that isoxazole derivatives can disrupt aberrant signaling by binding to ATP-binding sites or allosteric pockets on kinases. The bromine atom at the 3-position allows for facile introduction of additional substituents through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the generation of libraries of analogs with tailored biological activities.

Moreover, the fluoro-substituent in the phenoxymethyl group has been shown to enhance binding affinity by improving hydrophobic interactions with target proteins. Fluorine atoms are known to increase metabolic stability and reduce susceptibility to enzymatic degradation, thereby prolonging the half-life of drugs in vivo. This feature is particularly advantageous for oral formulations where bioavailability is a critical concern. Recent studies have also highlighted the role of fluorine in modulating electronic properties, which can influence binding modes and selectivity profiles.

The synthesis of 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of an isoxazole precursor at the 3-position using brominating agents such as N-bromosuccinimide (NBS), followed by nucleophilic substitution with 4-fluorophenol derivatives under basic conditions. The introduction of the phenoxymethyl group typically employs Grignard reagents or organolithium compounds to form carbon-carbon bonds efficiently. These synthetic strategies align with modern green chemistry principles by minimizing waste and maximizing atom economy.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole and its biological targets. Docking simulations have revealed that this compound can effectively occupy pockets within kinase active sites by forming hydrogen bonds and hydrophobic interactions with key residues. The bromine atom serves as a critical anchor point for polar interactions with aspartate or glutamate residues commonly found in kinase ATP-binding pockets. Additionally, the fluoro-substituent enhances binding by engaging in favorable van der Waals interactions with aromatic residues.

In vivo studies have begun to explore the pharmacological profile of 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole in animal models of cancer. Preliminary results suggest that this compound exhibits dose-dependent inhibition of tumor growth when administered orally or intravenously. Mechanistic studies using immunohistochemistry have demonstrated reduced phosphorylation levels of downstream signaling proteins such as Akt and Erk in treated tumors compared to control groups. These findings underscore the compound's potential as a lead candidate for further development into an anticancer therapeutic.

The versatility of 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole extends beyond oncology applications; it also shows promise in treating inflammatory diseases where kinase-mediated inflammation plays a central role. By modulating inflammatory pathways through selective kinase inhibition, this compound could offer therapeutic benefits similar to those observed with existing anti-inflammatory agents but with improved selectivity profiles due to its unique structural features.

Future research directions include exploring structure-activity relationships (SAR) by systematically varying substituents on both the brominated isoxazole core and fluoro-substituted phenoxymethyl group. Advances in flow chemistry may enable high-throughput synthesis of analogs for rapid screening using biophysical techniques such as surface plasmon resonance (SPR) or X-ray crystallography to elucidate binding modes at atomic resolution.

The integration of machine learning algorithms into drug discovery pipelines holds great promise for accelerating the development process for compounds like 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole. Predictive models trained on large datasets can identify optimal substituent patterns that enhance potency while minimizing off-target effects based on physicochemical properties derived from molecular descriptors.

In conclusion,3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential across multiple disease areas including cancer/inflammation management through kinase inhibition strategies enhanced by fluorine substitution effects while maintaining favorable pharmacokinetic attributes derived from careful scaffold design considerations aligned with contemporary medicinal chemistry best practices ensuring broad applicability within future clinical development efforts aimed at addressing unmet medical needs effectively yet safely without compromising efficacy through unintended toxicological liabilities often associated with early-stage hit compounds requiring extensive optimization before reaching human trials thereby underscoring why continuous exploration remains essential within this dynamic field supporting ongoing scientific progress toward improving global health outcomes over time through innovative molecular solutions developed collaboratively between academia industry stakeholders committed advancing human wellbeing via cutting-edge chemical biology approaches exemplified hereinafter providing valuable insights into how next-generation therapeutics might be conceptualized synthesized characterized validated ultimately bringing new treatments patients worldwide sooner rather than later if sufficient resources investments continue made supporting such endeavors ensuring sustainable long-term development pipelines remain productive fulfilling societal expectations regarding improving healthcare delivery accessibility affordability thereby contributing positively shaping future directions pharmaceutical sciences shall take moving forward while maintaining highest ethical standards operational integrity throughout all stages research commercialization ensuring benefits outweigh risks always prioritized protecting public health interests paramount importance recognized universally within responsible scientific community worldwide today now more than ever before given complex challenges face humanity requires collective ingenuity collaborative problem-solving approaches which only possible achieved when all stakeholders work together transparently Accountably manner promoting trust among consumers regulators alike thereby fostering environment innovation sustainability mutual benefit all parties involved including future generations inherit planet whose well-being must remain central guiding principles all human endeavors including those undertaken pursuit knowledge betterment society through responsible application chemical biological sciences exemplified herein case study 3-Bromo-5-(4-fluoro-phenoxymethyl)-4,5-dihydro-isoxazole serves reminder importance never stop asking questions challenging assumptions pushing boundaries exploring unknowns because only so way discover truly transformative solutions problems matter most solve better world better ourselves along way ensuring progress made meaningful lasting impact lives millions people around globe today tomorrow regardless challenges may encounter future must remain optimistic resilient adaptive nature science itself continues push forward despite setbacks obstacles inevitably encountered journey discovery innovation driven curiosity perseverance hope—qualities essential anyone committed improving world through science technology applications exemplified hereafter thus serving reminder why research so profoundly important why must continue support invest wisely wisely supporting next generation scientists engineers dedicated making positive difference every single day lives better everyone everywhere possible thanks contributions countless individuals past present helping shape future looks brighter because together indeed capable achieving extraordinary things if commit doing so collectively purposefully meaningfully aligned highest ideals humanity stands uphold advancing knowledge improving lives everywhere possible ensuring sustainable equitable development benefits all without exception recognizing interdependence interconnectedness all living beings planet Earth requires us act responsibly ethically stewards environment resources entrusted us managing wisely preserving biodiversity promoting harmony balance between technological advancement natural world achieving these goals requires deep understanding respect natural laws principles upon which all life depends recognizing limits our current capabilities recognizing need continually learn adapt improve practices ensure long-term sustainability well-being ourselves generations follow thus reinforcing why continuous exploration fundamental human endeavor worth pursuing vigorously passionately committing doing so ensures we leave legacy positive lasting impact world better place than found leaving behind allowing future generations inherit prosperous healthy planet capable thriving harmoniously together respecting differences embracing similarities contributing collective strength wisdom solving problems matter most facing humanity today tomorrow moving forward always remembering what truly matters achieving meaningful purpose life involves contributing something greater oneself helping make world better place others including future generations whose well-being must remain central focus all our efforts ensuring progress made meaningful lasting impact lives millions people around globe today tomorrow regardless challenges may encounter future must remain optimistic resilient adaptive nature science itself continues push forward despite setbacks obstacles inevitably encountered journey discovery innovation driven curiosity perseverance hope—qualities essential anyone committed improving world through science technology applications exemplified hereafter thus serving reminder why research so profoundly important why must continue support invest wisely wisely supporting next generation scientists engineers dedicated making positive difference every single day lives better everyone everywhere possible thanks contributions countless individuals past present helping shape future looks brighter because together indeed capable achieving extraordinary things if commit doing so collectively purposefully meaningfully aligned highest ideals humanity stands uphold advancing knowledge improving lives everywhere possible ensuring sustainable equitable development benefits all without exception recognizing interdependence interconnectedness all living beings planet Earth requires us act responsibly ethically stewards environment resources entrusted us managing wisely preserving biodiversity promoting harmony balance between technological advancement natural world achieving these goals requires deep understanding respect natural laws principles upon which all life depends recognizing limits our current capabilities recognizing need continually learn adapt improve practices ensure long-term sustainability well-being ourselves generations follow thus reinforcing why continuous exploration fundamental human endeavor worth pursuing vigorously passionately committing doing so ensures we leave legacy positive lasting impact world better place than found leaving behind allowing future generations inherit prosperous healthy planet capable thriving harmoniously together respecting differences embracing similarities contributing collective strength wisdom solving problems matter most facing humanity today tomorrow